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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for the
herbicide Propisochlor, offering procedural, step-by-step guidance to ensure laboratory safety
and operational integrity.

Propisochlor, a chloroacetanilide herbicide, requires careful handling due to its potential
health and environmental hazards. Adherence to strict safety protocols is crucial to minimize
exposure risks and ensure a safe laboratory environment.

Essential Personal Protective Equipment (PPE)

When handling Propisochlor, a comprehensive personal protective equipment strategy is the
first line of defense. The following PPE is mandatory to prevent skin and eye contact,
inhalation, and ingestion.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles or Face Shield

Essential to protect against
splashes of the chemical,
especially when in solution.
For handling larger quantities
or when there is a significant
risk of splashing, a full face

shield is recommended.[1][2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other compatible
chemical-resistant gloves must
be worn.[1] Given the reactive
nature of the compound, it is
crucial to prevent skin contact.
Inspect gloves for any signs of

degradation before use.

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A standard lab coat is required
to protect skin and personal
clothing from potential spills.[1]
For tasks with a higher risk of
splashing, a chemical-resistant
apron should be worn over the

lab coat.

Respiratory Protection

NIOSH-Approved Respirator

A respirator is necessary if
working in a poorly ventilated
area or when there is a
potential for aerosolization.
The type of respirator and
cartridge should be selected
based on the concentration of
Propisochlor and the specific

laboratory conditions.
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Impervious, closed-toe shoes
Foot Protection Closed-Toe Shoes are required to protect against

spills.

Quantitative Data Summary

Understanding the physical and chemical properties of Propisochlor is fundamental to its safe
handling. The following table summarizes key quantitative data for easy reference.

Property Value

Molecular Formula C15H22CINO2[3][4]

Molecular Weight 283.79 g/mol [3][5]

Physical State Oily liquid[3]

Color Colorless[3]

Melting Point 21.6 °C[1][6]

Boiling Point 399.34 °C (estimated)[6]

Flash Point 195.3 °C (384.0 °F) (estimated)[6]
logP (o/w) 3.500[6]

Water Solubility Soluble[6]

Storage Temperature 2-8°C[3]

Acute Dermal Toxicity Category 4: Harmful in contact with skin.[1]
Acceptable Daily Intake (ADI) 0.025 mg/kg bw/day[5]

Acute Reference Dose (ARfD) 0.05 mg/kg bwi[5]

Acceptable Operator Exposure Level (AOEL) 0.025 mg/kg bw/day[5]

Experimental Protocol: Safe Handling in a
Laboratory Setting
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This protocol provides a step-by-step guide for the safe handling of Propisochlor in a typical
laboratory setting.

1. Preparation and Pre-Handling Check:

o Ensure the work area is clean, uncluttered, and located in a well-ventilated space, preferably
within a chemical fume hood.[1]

« Verify that an emergency eyewash station and safety shower are readily accessible.[7]

o Assemble all necessary materials, including Propisochlor, solvents, glassware, and waste
containers, before starting the experiment.

e Don all required personal protective equipment (PPE) as detailed in the table above.

2. Handling and Weighing:

« If handling the solid form, carefully open the container to avoid creating dust.

e Use a spatula or other appropriate tool to transfer the desired amount of Propisochlor to a
tared weigh boat or directly into the experimental vessel.

o Perform all weighing and transfer operations within a chemical fume hood to minimize
inhalation exposure.

3. Solution Preparation:

e Add the solvent to the vessel containing the pre-weighed Propisochlor.

« If necessary, gently swirl or stir the mixture to facilitate dissolution. Avoid splashing.

o Clearly label the prepared solution with the chemical name, concentration, date, and your
initials.

4. Post-Handling Procedures:

e Thoroughly clean all glassware and equipment that came into contact with Propisochlor
using an appropriate solvent and cleaning procedure.

» Wipe down the work surface with a suitable cleaning agent.

» Dispose of all waste, including empty containers, contaminated gloves, and weigh boats, in
the designated hazardous waste containers.[1]

 Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly
with soap and water.

Operational and Disposal Plan
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A clear plan for the entire lifecycle of Propisochlor in the laboratory, from receipt to disposal, is
essential for maintaining a safe working environment.

Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store Propisochlor in its original, tightly sealed container in a cool, dry, and well-ventilated
area away from incompatible materials.[2] The recommended storage temperature is 2-8°C.

[3]
Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Spill Management:

In the event of a spill, immediately alert others in the vicinity and evacuate the area if
necessary.

Wearing appropriate PPE, contain the spill using an absorbent material such as vermiculite
or sand.[2]

Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.[2]

Clean the spill area with a suitable decontaminating solution.
Disposal:

» All waste containing Propisochlor, including unused product, contaminated materials, and
empty containers, must be disposed of as hazardous waste.[1]

» Follow all local, state, and federal regulations for hazardous waste disposal.[8] Do not pour
Propisochlor or its solutions down the drain.[9]

o Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate
collected as hazardous waste before the container is punctured and disposed of.
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Workflow for Safe Handling of Propisochlor

Workflow for Safe Handling of Propisochlor
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Caption: This diagram outlines the key steps for the safe handling of Propisochlor in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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